3-{[3-(2-chloroanilino)-3-oxopropyl]disulfanyl}-N-(2-chlorophenyl)propanamide

• IUPAC Name: 3-[[3-(2-chloroanilino)-3-oxopropyl]disulfanyl]-N-(2-chlorophenyl)propanamide
• InChI: InChI=1S/C18H18Cl2N2O2S2/c19-13-5-1-3-7-15(13)21-17(23)9-11-25-26-12-10-18(24)22-16-8-4-2-6-14(16)20/h1-8H,9-12H2,(H,21,23)(H,22,24)
• InChI Key: VMLWNDGTOZGOKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CCSSCCC(=O)NC2=CC=CC=C2Cl)Cl
• Molecular Formula: C18H18Cl2N2O2S2
• Molecular Weight: 429.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C18H18Cl2N2O2S2. This indicates that the compound contains 18 carbon © atoms, 18 hydrogen (H) atoms, 2 chlorine (Cl) atoms, 2 nitrogen (N) atoms, 2 oxygen (O) atoms, and 2 sulfur (S) atoms.

Scientific Research Applications

Microcapsule Preparation and Controlled Release

• Application : The preparation of microcapsules through interfacial polymerization involving oil-soluble and water-soluble components. These microcapsules exhibit controlled release behaviors, potentially useful in applications like biological pesticides, growth regulators, and fertilizers. (Yu et al., 2021).

Synthesis of Constrained, Masked Cysteines

• Application : The compound plays a role in the synthesis of new 2-sulfanyl-1-aminocyclopropanecarboxylic acid derivatives. This process involves cyclopropanation and subsequent treatments to yield various derivatives, which are significant in medicinal chemistry and synthetic organic chemistry. (Clerici et al., 1999).

Domino Reaction in Organic Synthesis

• Application : In organic synthesis, the compound engages in domino reactions with diphenyl disulfide, leading to the selective synthesis of various products. These reactions are significant in the synthesis of complex organic molecules. (Levanova et al., 2013).

Photocatalytic Degradation Studies

• Application : The compound has been studied in the context of photocatalytic degradation, particularly in relation to environmental pollutants. Such studies are crucial in environmental chemistry for the development of novel methods to degrade harmful chemicals. (Sturini et al., 1997).

Study of Crystal Structures

• Application : Crystallographic studies have been conducted on derivatives of this compound. These studies are important for understanding the molecular and crystal structure, which is crucial in the fields of materials science and crystallography. (Williams et al., 1994).

Synthesis of Neuroprotective Compounds

• Application : It's used in the asymmetric synthesis of neuroprotective compounds. This is particularly relevant in medicinal chemistry and pharmacology for the development of new therapeutic agents. (Padmanabhan et al., 2000).